Cas no 39567-23-2 (5H-Thiazolo[3,2-a]pyrimidin-5-one,7-ethyl-2,3,6,7-tetrahydro-)

• Product Name: 5H-Thiazolo[3,2-a]pyrimidin-5-one,7-ethyl-2,3,6,7-tetrahydro-
• CAS No: 39567-23-2
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 305506
• PubChem ID: 217754
• Update Time: 2025-04-19

5H-Thiazolo[3,2-a]pyrimidin-5-one,7-ethyl-2,3,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidin-5-one,7-ethyl-2,3,6,7-tetrahydro-
• 7-ethyl-2,3,6,7-tetrahydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 7-ethyl-2,3,6,7-tetrahydro-5h-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• DTXSID40960174
• 7-Ethyl-5-oxo-2,3,6,7-tetrahydro-5H-thiazolo(3,2-a)pyrimidine
• AKOS006277419
• SCHEMBL11181799
• 7-Ethyl-2,3,6,7-Tetrahydro-5H-thiazolo(3,2-a)pyrimidin-5-one
• 39567-23-2
• 5H-Thiazolo(3,2-a)pyrimidin-5-one, 2,3,6,7-tetrahydro-7-ethyl-

• Inchi： 1S/C8H12N2OS/c1-2-6-5-7(11)10-3-4-12-8(10)9-6/h6H,2-5H2,1H3
• InChI Key： MXUQQHNDCAKLIS-UHFFFAOYSA-N
• SMILES： S1CCN2C(CC(CC)N=C12)=O

Computed Properties

• Exact Mass: 184.06716
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines